![molecular formula C13H16N2O B7964528 2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one](/img/structure/B7964528.png)
2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one
Overview
Description
2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one is a useful research compound. Its molecular formula is C13H16N2O and its molecular weight is 216.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
High-yielding synthesis techniques for variously substituted 2,3-dihydro-1H-spiro[isoquinoline-4,4′-piperidine] have been developed, utilizing N-(2-nitrophenyl)sulfonyl as both an activating and protecting group for the Pictet–Spengler reaction (Liu, Jian et al., 2006).
Structural studies of compounds like 1'-methyl-1-oxo-2-(pyridine-3-yl-methyl)-2,4-dihydro-1H-spiro[isoquinoline-3,4'piperidine]-4-carboxylic acid reveal their conformation in both crystalline hydrate state and in water solution, providing insights into their physical properties (Stoyanova, M. et al., 2010).
Research on the platinum-catalyzed hydrative carbocyclizations of oxo-alkyne-nitrile functionalities has led to the production of distinct nitrogen-containing heterocycles, including 2,3-dihydro-1H-pyrido[1.2-b]-isoquinolin-4(6H)-ones (Mukherjee, A. & Liu, Rai‐Shung, 2011).
Spirocyclic Nitroxides, including those based on piperidine or 1,2,3,4-tetrahydroquinoline cores, have been synthesized and found useful in dynamic nuclear polarization (DNP) experiments due to their increased stability and unique structural properties (Zaytseva, E. & Mazhukin, D., 2021).
Synthesized spiroheterocycles like 2,3',4'-tri-substituted-1,2-dihydro-4H,4'H-spiro[isoquinoline-3,5'-isoxazol]-4-ones have been evaluated for antitubercular activity, highlighting the pharmaceutical potential of these compounds (Hadda, T. et al., 2007).
Solid-phase synthesis methods for spiro compounds like 1'H-Spiro[Pyrrolidine-3,2'-quinazolin]-2-ones have been developed, demonstrating the versatility of these compounds in drug discovery and chemical synthesis (Pospíšilová, J. et al., 2018).
Spiro[chromane-2,4'-piperidine]-4(3H)-ones have been identified as an important pharmacophore in medicinal chemistry research, being a structural component in many drugs and biochemical reagents (Ghatpande, Nitin et al., 2020).
properties
IUPAC Name |
spiro[2,4-dihydroisoquinoline-3,4'-piperidine]-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N2O/c16-12-11-4-2-1-3-10(11)9-13(15-12)5-7-14-8-6-13/h1-4,14H,5-9H2,(H,15,16) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HEKKWWRRKIPRKD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC12CC3=CC=CC=C3C(=O)N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-dihydro-1H-spiro[isoquinoline-3,4'-piperidin]-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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